Cas no 2248343-32-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate
• CAS No: 2248343-32-8
• MF: C₁₅H₇NO₄S₂
• MW: 329.350381135941
• CID: 6456216
• PubChem ID: 165727512
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248343-32-8
• EN300-6514479
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate

• Inchi： 1S/C15H7NO4S2/c17-13-8-3-1-2-4-9(8)14(18)16(13)20-15(19)12-7-11-10(22-12)5-6-21-11/h1-7H
• InChI Key： ANPDBGKYIJJGIL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2=C1C=CS2

Computed Properties

• Exact Mass: 328.98165005g/mol
• Monoisotopic Mass: 328.98165005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 120Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate (CAS No. 2248343-32-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate, identified by its CAS number 2248343-32-8, represents a fascinating molecule in the realm of medicinal chemistry and materials science. This heterocyclic structure combines elements of isoindole and thienothiophene moieties, each contributing unique electronic and steric properties that make it a promising candidate for various applications.

At the heart of its significance lies the presence of multiple functional groups, including a 1,3-dioxo (or α-ketoester) moiety and a carboxylate group. These features not only enhance the compound's reactivity but also open avenues for further derivatization, enabling the synthesis of more complex molecules with tailored biological activities. The isoindole ring system is particularly noteworthy, as it has been extensively studied for its potential in drug discovery due to its ability to mimic natural product scaffolds and interact with biological targets.

The thieno[3,2-b]thiophene component adds another layer of complexity, introducing aromaticity and conjugation that can influence the compound's photophysical properties. This structural motif is increasingly recognized in the development of organic electronics and photodynamic therapy agents, highlighting the compound's versatility beyond traditional pharmaceutical applications. Recent studies have demonstrated that such fused heterocycles can exhibit remarkable stability and tunable electronic characteristics, making them valuable in both academic research and industrial settings.

In the context of contemporary research, this compound has garnered attention for its potential in addressing unmet medical needs. The 1,3-dioxo group serves as a versatile handle for enzyme-mediated transformations, allowing for selective functionalization at multiple sites. This property is particularly advantageous in drug development pipelines where precise control over molecular architecture is critical. Furthermore, the carboxylate functionality provides an acidic proton that can be exploited in pH-responsive drug delivery systems, a strategy gaining traction in targeted cancer therapies.

Recent advances in computational chemistry have enabled more accurate predictions of the compound's biological activity. Molecular modeling studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate may interact with proteins involved in metabolic pathways relevant to neurodegenerative diseases. This hypothesis is supported by preliminary experimental data showing inhibitory effects on certain enzymatic targets when tested in vitro. Such findings underscore the importance of this molecule as a scaffold for further exploration.

The synthesis of this compound presents an intriguing challenge due to its complex framework. Traditional methods often involve multi-step sequences requiring careful optimization to achieve high yields and purity. However, recent innovations in catalytic processes have streamlined some synthetic routes, reducing both cost and environmental impact. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to construct the thienothiophene core efficiently. These advancements not only facilitate access to this compound but also contribute to broader efforts in sustainable chemistry.

Beyond its pharmaceutical potential,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl thieno[3,2-b]thiophene-2-carboxylate exhibits promising applications in materials science. Its conjugated system makes it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers have explored derivatives of this structure for their ability to form stable π-stacking interactions, which are essential for charge transport in electronic devices. Such properties could lead to breakthroughs in flexible electronics and next-generation display technologies.

The compound's stability under various conditions also makes it suitable for industrial applications where long-term performance is critical. For example,thieno[3,2-b]thiophene derivatives are known for their resistance to thermal degradation,a trait beneficial in high-performance polymers used in aerospace or automotive industries. While further research is needed to fully harness these properties,1,3-dioxo substituted analogs show promise as high-performance materials with unique functional characteristics.

From a regulatory perspective,CAS No. 2248343-32-8 ensures traceability and compliance with international chemical databases,facilitating safe handling and documentation throughout its lifecycle. This standardized identification aids researchers worldwide in sharing data seamlessly,promoting collaborative efforts across disciplines. As regulatory frameworks evolve,such compounds play a pivotal role in ensuring transparency and accountability within chemical commerce.

In conclusion,1,3-dioxo - - - - - - - - - - - hydro - -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- --- isoindol - --- --- --- --- --- --- --- --- --- --- --- --- --- ------ yl thieno[--- ------ b]thiophene---carboxylate (CAS No. 2248343---32--8) stands as a testament to the ingenuity of modern synthetic chemistry. Its multifaceted nature offers exciting opportunities across pharmaceuticals, materials science, and beyond. As research progresses, we can anticipate even more innovative applications emerging from this versatile structure, further solidifying its importance as a building block for future discoveries.